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Compound of Interest

Compound Name: GNE-8505

Cat. No.: B11927553

Essential Safety and Handling Guide for G-8505

This guide provides crucial, immediate safety and logistical information for the handling of
GNE-8505. It is intended for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Personal Protective
Equipment (PPE)

GNE-8505 is an orally available inhibitor of Dual leucine zipper kinase (DLK) and should be
handled with care.[1][2][3][4][5] While a comprehensive hazard profile from regulatory agencies
is not readily available, the Safety Data Sheet (SDS) and handling instructions from suppliers
indicate that it is a potent compound requiring careful handling.[1][6] Standard practice for
handling potent kinase inhibitors involves a comprehensive approach to personal protection to
mitigate risks of exposure through inhalation, skin contact, or ingestion.[7][8]

The following table summarizes the recommended Personal Protective Equipment (PPE) for
handling GNE-8505.
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PPE Category

Item

Specifications

Eye Protection

Safety goggles with side

shields

Must be worn at all times in the

laboratory.[7]

Hand Protection

Protective gloves

Two pairs of chemotherapy-
rated gloves are
recommended, especially

when handling stock solutions.

[71°]

Body Protection

Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.[7][9]

Respiratory Protection

Suitable respirator (e.g., N95)

Recommended when handling
the compound as a powder
outside of a certified chemical
fume hood or biological safety
cabinet to avoid aerosol
inhalation.[7][8]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[9]

Operational and Disposal Plans

Experimental Protocols: Step-by-Step Handling Procedures

o Don Personal Protective Equipment (PPE): Before entering the designated handling area,
put on all required PPE as specified in the table above. This includes inner and outer gloves,

a lab coat, and eye protection. A respirator should be used if handling the powder outside of

a containment system.[7]

» Prepare the Workspace: All handling of GNE-8505, especially weighing of the solid

compound and preparation of stock solutions, should be conducted in a certified chemical
fume hood or a Class Il Biosafety Cabinet (BSC) to minimize inhalation exposure.[7][8] The

work surface should be covered with absorbent, plastic-backed paper.
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Compound Handling:

o Weighing: Carefully weigh the powdered compound in the fume hood/BSC. Use anti-static
weighing paper or a weighing boat.

o Solubilization: GNE-8505 is soluble in DMSO.[2][5] Prepare stock solutions by slowly
adding the solvent to the powder to avoid splashing.

Labeling and Storage: Clearly label all solutions with the compound name, concentration,
date, and your initials. Store the compound and its solutions as recommended: powder at
-20°C for up to 3 years and in solvent at -80°C for up to 6 months or -20°C for up to 1 month.

[2][5]

Decontaminate the Workspace: After handling is complete, wipe down all surfaces and
equipment in the fume hood/BSC with an appropriate decontamination solution (e.g., a high-
pH solution or a validated commercial product). Dispose of the absorbent paper as
hazardous waste.[7]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, outer
gloves are removed first, followed by the lab coat, and then inner gloves.[7]

Waste Disposal: All disposable PPE, contaminated labware, and excess compound should
be disposed of as hazardous chemical waste in accordance with institutional and local
regulations.

Quantitative Data

The following table summarizes key quantitative data for GNE-8505.
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Property Value Source
Molecular Weight 419.44 g/mol [5]
Purity >98% [3]
Solubility in DMSO 100 mg/mL (238.41 mM) [2][5]
Storage (Powder) -20°C for 3 years [2][5]

-80°C for 6 months; -20°C for 1

Storage (in Solvent)
month

[2][5]

Experimental Workflow
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Preparation

Don PPE:
- Lab Coat
- Double Gloves
- Eye Protection
- Respirator (if needed)

i

Prepare Workspace:
- Chemical Fume Hood/BSC
- Absorbent Paper

Compound Handling

Weigh Powdered GNE-8505

i

Prepare Stock Solution (in DMSO)

Post-Handling

Label and Store Compound/
Solutions

i

Decontaminate Workspace

Y

Doff PPE Correctly

i

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of GNE-8505.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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